Cas no 2287299-37-8 (6-chloro-5-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole)

• Product Name: 6-chloro-5-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole
• CAS No: 2287299-37-8
• MF: C₁₁H₁₁ClFN₃S
• MW: 271.741543054581
• CID: 6071909
• PubChem ID: 165738292
• Update Time: 2025-09-27

6-chloro-5-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6749416
• 6-chloro-5-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole
• 2287299-37-8

• Inchi： 1S/C11H11ClFN3S/c12-8-5-11-10(6-9(8)13)14-15-16(11)7-1-3-17-4-2-7/h5-7H,1-4H2
• InChI Key： OCRUQUHKDHTLHF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N(C1CCSCC1)N=N2)F

Computed Properties

• Exact Mass: 271.0346244g/mol
• Monoisotopic Mass: 271.0346244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56Ų

Additional information on 6-chloro-5-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole

6-Chloro-5-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole: A Comprehensive Overview

6-Chloro-5-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole, also known by its CAS number 2287299-37-8, is a highly specialized organic compound with a unique structure and a wide range of potential applications. This compound belongs to the class of benzotriazoles, which are well-known for their versatility in various chemical and industrial processes. The presence of chlorine and fluorine substituents at the 6 and 5 positions, respectively, along with the thian ring at position 1, imparts distinctive electronic and steric properties to this molecule.

The synthesis of 6-chloro-5-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole involves a series of intricate chemical reactions that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient and environmentally friendly methods for producing this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such innovations are critical in addressing the growing demand for this compound in various industries.

The structural features of 6-chloro-5-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole make it an attractive candidate for applications in materials science. The benzotriazole core is known for its ability to coordinate with metal ions, which is exploited in the development of advanced materials such as metallopolymers and coordination polymers. Recent studies have demonstrated that this compound can serve as a versatile ligand in the construction of metal-organic frameworks (MOFs), which have potential applications in gas storage and catalysis.

In addition to its role in materials science, 6-chloro-5-fluoro-1-(thian-4-yl)-1H-benzotriazole has shown promise in the field of medicinal chemistry. The presence of halogen atoms at specific positions on the benzene ring enhances its bioavailability and pharmacokinetic properties. Researchers have explored its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Preclinical studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes associated with these conditions.

The electronic properties of 6-chloro-5-fluoro-benzotriazole derivatives make them valuable components in electronic materials. The thian ring introduces additional conjugation into the molecule, enhancing its ability to act as an electron acceptor or donor in organic semiconductors. Recent breakthroughs in organic electronics have highlighted the potential of this compound as a building block for next-generation optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In terms of environmental impact, researchers have investigated the biodegradability and toxicity of CAS 2287299-37-8. Studies suggest that under aerobic conditions, this compound undergoes slow degradation due to its stable aromatic structure. However, its persistence in the environment raises concerns about long-term ecological effects. Regulatory agencies are increasingly focusing on assessing the environmental fate of such compounds to ensure their safe use and disposal.

The demand for 6-chloro-< strong >5-fluoro- strong >< strong >benzotriazole strong > derivatives is driven by their diverse applications across multiple industries. As technology advances and new applications emerge, the importance of understanding their chemical properties and behavior becomes increasingly critical. Future research is expected to focus on optimizing synthesis methods, exploring novel applications, and addressing environmental concerns associated with their use.

In conclusion,< strong >6-chloro- strong >< strong >5-fluoro- strong >< strong >benzotriazole strong > derivatives represent a fascinating class of compounds with immense potential across various fields. Their unique structure and functional groups make them invaluable tools for scientists and engineers alike. As research continues to uncover new possibilities for these compounds, they are poised to play an even more significant role in shaping modern technology and medicine.